5-Fluorosulfonyloxy-2-oxo-3,4-dihydro-1,3-benzoxazine

• IUPAC Name: 5-fluorosulfonyloxy-2-oxo-3,4-dihydro-1,3-benzoxazine
• InChI: InChI=1S/C8H6FNO5S/c9-16(12,13)15-7-3-1-2-6-5(7)4-10-8(11)14-6/h1-3H,4H2,(H,10,11)
• InChI Key: TUPOTQNFDUDNCV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC=C2OS(=O)(=O)F)OC(=O)N1
• Molecular Formula: C8H6FNO5S
• Molecular Weight: 247.20 g/mol

Description

5-Fluorosulfonyloxy-2-oxo-3,4-dihydro-1,3-benzoxazine (FSOBO) is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a benzoxazine derivative that contains a fluorosulfonyloxy group, which makes it a promising candidate for developing new drugs.

Scientific Research Applications

Herbicide Development

The introduction of fluorine atoms into benzoxazine compounds has been shown to significantly alter their herbicidal properties. For instance, the study by Hamprecht et al. (2004) demonstrates that fluorine substitution in 2-phenyl-4H-3,1-benzoxazin-4-one led to the most active compound, 'fluorobentranil', showing good broad-leaf activity and selectivity on rice, cereals, and maize. This suggests the potential of fluorine-substituted benzoxazines in developing effective herbicides with selective action (Hamprecht, Würzer, & Witschel, 2004).

Polymer Synthesis and Properties

Research into the polymerization kinetics and thermal stability of benzoxazines with sulfoxane and phenyl sulfone units has led to the development of new materials with enhanced properties. Zhang et al. (2017) synthesized a benzoxazine with siloxane and phenyl sulfone units, leading to polymers with improved thermal stability and potential applications in flame-retardant materials (Zhang et al., 2017).